Cas no 650628-08-3 (1-Naphthalenol, 6-propyl-)

• Product Name: 1-Naphthalenol, 6-propyl-
• CAS No: 650628-08-3
• MF: C₁₃H₁₄O
• MW: 186.249663829803
• CID: 408434
• PubChem ID: 21505308
• Update Time: 2025-04-19

1-Naphthalenol, 6-propyl- Chemical and Physical Properties

Names and Identifiers

• 1-Naphthalenol, 6-propyl-
• 6-propylnaphthalen-1-ol
• 650628-08-3
• SCHEMBL5541800
• DTXSID20615190

• Inchi： 1S/C13H14O/c1-2-4-10-7-8-12-11(9-10)5-3-6-13(12)14/h3,5-9,14H,2,4H2,1H3
• InChI Key： KEPJSFJUJJUGPM-UHFFFAOYSA-N
• SMILES： OC1=CC=CC2C=C(C=CC=21)CCC

Computed Properties

• Exact Mass: 186.10452
• Monoisotopic Mass: 186.104465066g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 178
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.2
• Topological Polar Surface Area: 20.2Ų

Experimental Properties

• PSA: 20.23